Cas no 1806704-67-5 (Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate)
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate
-
- Inchi: 1S/C13H15ClO3/c1-9-3-4-10(8-13(16)17-2)7-11(9)12(15)5-6-14/h3-4,7H,5-6,8H2,1-2H3
- InChI Key: ROSKBFXKVGUWET-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=C(C=CC=1C)CC(=O)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 278
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009070-250mg |
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate |
1806704-67-5 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010009070-500mg |
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate |
1806704-67-5 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010009070-1g |
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate |
1806704-67-5 | 97% | 1g |
1,564.50 USD | 2021-07-06 |
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate: A Comprehensive Overview
Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate, with the CAS number 1806704-67-5, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group, a 3-chloropropanoyl group, and a 4-methylphenylacetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.
The synthesis of Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate involves a series of carefully orchestrated chemical reactions. Researchers have employed various strategies, including Friedel-Crafts acylation and nucleophilic substitution, to achieve the desired product. Recent advancements in catalytic methods have further streamlined the synthesis process, enhancing both yield and purity. For instance, the use of transition metal catalysts has been shown to significantly improve the efficiency of key steps in the synthesis pathway.
One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This finding has sparked interest in its potential use as an antimicrobial agent in pharmaceutical formulations. Additionally, preliminary results from in vitro assays suggest that the compound may also possess anticancer activity, targeting specific signaling pathways involved in tumor progression.
The structural versatility of Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate also lends itself to applications in material science. Its ability to form stable ester linkages makes it a promising candidate for use in polymer synthesis and as a precursor for advanced materials. Recent research has explored its role in creating biodegradable polymers, which could have significant environmental benefits compared to traditional petroleum-based plastics.
In terms of spectroscopic analysis, Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate has been thoroughly characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided valuable insights into the compound's molecular structure and stability under various conditions. For example, proton NMR studies have revealed distinct signals corresponding to the methyl groups and aromatic protons, confirming the compound's structural integrity.
Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetics of Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate for therapeutic applications. Researchers are exploring novel delivery systems, such as lipid nanoparticles and hydrogels, to enhance its efficacy while minimizing potential side effects. Furthermore, collaborative efforts between chemists and biologists are underway to elucidate the molecular mechanisms underlying its biological activities.
In conclusion, Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate represents a multifaceted compound with vast potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As research continues to unfold, this compound is expected to contribute significantly to scientific innovation and practical solutions.
1806704-67-5 (Methyl 3-(3-chloropropanoyl)-4-methylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)